Cas no 126067-75-2 (1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester)

1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester structure
126067-75-2 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester
CAS No:126067-75-2
MF:C12H10Cl2N2O2
MW:285.126000881195
CID:1218876
PubChem ID:14516395
Update Time:2025-04-20

1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester
    • 126067-75-2
    • Methyl 1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate
    • DTXSID601170913
    • Inchi: 1S/C12H10Cl2N2O2/c1-7-5-10(12(17)18-2)15-16(7)11-4-3-8(13)6-9(11)14/h3-6H,1-2H3
    • InChI Key: GTYYIOONMWZESR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N1C(C)=CC(C(=O)OC)=N1)Cl

Computed Properties

  • Exact Mass: 367.14203
  • Monoisotopic Mass: 284.0119330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 76.07

1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester Related Literature

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.